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Compound of Interest

Compound Name: HOOCCH2O-PEG4-CH2COOH

Cat. No.: B1679200 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with HOOCCH2O-PEG4-CH2COOH.

Adherence to these procedures is critical for ensuring laboratory safety, experimental integrity,

and proper environmental stewardship.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for HOOCCH2O-PEG4-CH2COOH is not

consistently available across all suppliers, the following information has been compiled from

various sources. It is imperative to handle this chemical with the care afforded to all laboratory

reagents.

Property Value Source

CAS Number 77855-75-5 [1]

Molecular Formula C12H22O9 [1]

Molecular Weight 310.30 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Purity Typically ≥95% up to 99.31% [1][2]

Solubility
Soluble in water and most

organic solvents
[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Although polyethylene glycol (PEG) compounds are generally considered to have low toxicity,

the presence of dicarboxylic acid functional groups necessitates careful handling to mitigate

potential hazards such as skin and eye irritation.[3][4] The following PPE is recommended for

handling HOOCCH2O-PEG4-CH2COOH.

PPE Category
Specific
Recommendations

Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2][3]

Protects against potential

splashes which could cause

eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[3][5]

Prevents direct skin contact

and potential irritation. Gloves

should be inspected before

use and changed if

contaminated.[5]

Body Protection
A standard, long-sleeved

laboratory coat.[2][3]

Protects skin and personal

clothing from spills.

Work Area

All handling procedures should

be conducted in a well-

ventilated chemical fume hood.

[3][5]

Minimizes the inhalation of any

potential aerosols or vapors.

Step-by-Step Handling and Storage Protocol
A systematic approach to handling and storage is crucial for safety and maintaining the integrity

of the compound.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

For long-term storage, a temperature of -20°C to 4°C is advisable to prevent degradation.[2]

Protect from light and moisture.[2]

Avoid contact with strong oxidizing agents, strong acids, and strong bases.[2]

Weighing and Transfer:

Designate a specific area within a chemical fume hood for handling.[5]

To prevent the generation of aerosols, handle the liquid carefully.

Use appropriate, clean laboratory equipment (e.g., pipettes, spatulas) for transfer.

Seal the container immediately after use.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with the

chemical.[5]

Wash hands thoroughly with soap and water after handling is complete.[5]

Disposal Plan
Proper disposal of HOOCCH2O-PEG4-CH2COOH and contaminated materials is essential to

protect personnel and the environment.

Waste Segregation and Collection:

Uncontaminated Waste: Since polyethylene glycol is biodegradable, uncontaminated

HOOCCH2O-PEG4-CH2COOH is not typically classified as hazardous waste.[6] However, it

should not be disposed of down the drain.[6][7]

Contaminated Waste: If mixed with hazardous materials, the entire mixture must be treated

as hazardous waste, following the disposal requirements for the hazardous components.[7]
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Containerization: Collect all waste in a designated, chemically compatible, and clearly

labeled container.[4][7] The label should include the full chemical name and any associated

hazards.[5]

Final Disposal:

The sealed and labeled waste container must be disposed of in accordance with all

applicable local, state, and federal regulations.[4]

It is highly recommended to consult your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor for final disposal procedures.[3]

[7]

Experimental Protocol: General Bioconjugation
HOOCCH2O-PEG4-CH2COOH is a symmetric PEG linker commonly used in the synthesis of

homo-PROTACs and other bioconjugates.[1][8] The following is a generalized protocol for

activating the carboxylic acid groups for conjugation to an amine-containing molecule.

Objective: To activate the terminal carboxylic acid groups of HOOCCH2O-PEG4-CH2COOH for

subsequent reaction with a primary amine.

Materials:

HOOCCH2O-PEG4-CH2COOH

N-Hydroxysuccinimide (NHS)

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dichloromethane (DCM))

Amine-containing molecule of interest

Reaction vessel and magnetic stirrer
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Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) for

reaction monitoring

Procedure:

Dissolution: In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or

argon), dissolve HOOCCH2O-PEG4-CH2COOH in the appropriate anhydrous solvent.

Activation: Add NHS (2.2 equivalents) and DCC or EDC (2.2 equivalents) to the solution.

Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the

activation reaction by TLC or HPLC. The reaction is typically complete within 2-4 hours.

Filtration (if using DCC): If DCC is used, a white precipitate of dicyclohexylurea (DCU) will

form. Remove the DCU by filtration.

Conjugation: Add the amine-containing molecule (1.0 equivalent) to the activated linker

solution.

Reaction: Allow the conjugation reaction to proceed at room temperature. The reaction time

will vary depending on the reactivity of the amine. Monitor the reaction by TLC or HPLC.

Purification: Once the reaction is complete, purify the desired conjugate using an appropriate

chromatographic technique (e.g., column chromatography or preparative HPLC).

Workflow Diagrams
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Safe Handling Workflow for HOOCCH2O-PEG4-CH2COOH

Preparation

Handling

Cleanup & Disposal

Obtain MSDS

Conduct Risk Assessment

Assemble PPE

Prepare Fume Hood

Weigh/Measure in Fume Hood

Perform Experiment

Seal Container After Use

Decontaminate Equipment

Segregate Waste

Label Waste Container

Store Waste Appropriately

Arrange for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of HOOCCH2O-PEG4-CH2COOH.
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Spill Response Protocol

Spill Occurs

Evacuate Area

Notify Supervisor/EHS

Don Appropriate PPE

Contain Spill with Absorbent

Collect Contaminated Material

Place in Labeled Waste Container

Clean and Decontaminate Spill Area

Dispose of Waste

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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